Cas no 870089-49-9 (TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE)

TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE is a versatile azetidine-based building block widely used in organic synthesis and medicinal chemistry. The tert-butyl carbamate (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The acetyl substituent at the 3-position offers a reactive handle for further functionalization, enabling the introduction of diverse pharmacophores. This compound is particularly valuable in the development of small-molecule drugs, peptidomimetics, and heterocyclic scaffolds due to its rigid azetidine core, which can improve metabolic stability and bioavailability. Its high purity and well-defined reactivity profile make it a preferred choice for researchers in pharmaceutical and agrochemical applications.

TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE structure

870089-49-9 structure

Product Name:TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE

CAS No:870089-49-9

MF:C₁₀H₁₇NO₃

MW:199.246883153915

MDL:MFCD18073441

CID:830263

PubChem ID:59841137

Update Time:2025-07-02

TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

- TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE
- 1-BOC-3-ACETYLAZETIDINE
- 1-BOC-3-ACETYL-AZETIDINE
- 1,1-Dimethylethyl 3-acetyl-1-azetidinecarboxylate (ACI)
- 3-Acetyl-azetidine-1-carboxylic acid tert-butyl ester
- DTXSID30733197
- DS-8961
- SCHEMBL278179
- AKOS022918963
- SB11476
- SY042332
- tert-butyl3-acetylazetidine-1-carboxylate
- J-524515
- 870089-49-9
- CS-0042839
- AM101420
- MFCD18073441
- KRFZYPWUCOYOML-UHFFFAOYSA-N
- EN300-154897
- DB-321588
- BBL103355
- STL557165
- MDL： MFCD18073441
- Inchi： 1S/C10H17NO3/c1-7(12)8-5-11(6-8)9(13)14-10(2,3)4/h8H,5-6H2,1-4H3
- InChI Key： KRFZYPWUCOYOML-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CC(C(C)=O)C1)=O

Computed Properties

Exact Mass: 199.12084340g/mol
Monoisotopic Mass: 199.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 46.6Å²

TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE Security Information

Hazard Statement： H302-H315-H319
Storage Condition：Sealed in dry,2-8°C

TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM108808-5g	tert-butyl 3-acetylazetidine-1-carboxylate	870089-49-9	95+%	5g	$396	2021-06-10
Chemenu	CM108808-10g	tert-butyl 3-acetylazetidine-1-carboxylate	870089-49-9	95+%	10g	$660	2021-06-10
Chemenu	CM108808-25g	tert-butyl 3-acetylazetidine-1-carboxylate	870089-49-9	95+%	25g	$1100	2021-06-10
Alichem	A449040838-5g	tert-Butyl 3-acetylazetidine-1-carboxylate	870089-49-9	95%	5g	$481.50	2023-08-31
Alichem	A449040838-10g	tert-Butyl 3-acetylazetidine-1-carboxylate	870089-49-9	95%	10g	$802.50	2023-08-31
Alichem	A449040838-25g	tert-Butyl 3-acetylazetidine-1-carboxylate	870089-49-9	95%	25g	$1596.00	2023-08-31
abcr	AB447651-1 g	tert-Butyl 3-acetylazetidine-1-carboxylate, 95%; .	870089-49-9	95%	1g	€135.00	2023-07-18
abcr	AB447651-5 g	tert-Butyl 3-acetylazetidine-1-carboxylate, 95%; .	870089-49-9	95%	5g	€369.00	2023-07-18
abcr	AB447651-10 g	tert-Butyl 3-acetylazetidine-1-carboxylate, 95%; .	870089-49-9	95%	10g	€603.00	2023-07-18
Apollo Scientific	OR317307-1g	1-Boc-3-acetylazetidine	870089-49-9	99%	1g	£43.00	2025-02-20

TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE Production Method

Production Method 1

24424-99-5

13411-48-8

40152-81-6

870089-49-9

Reaction Conditions

1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine , sec-Butyllithium Solvents: Tetrahydrofuran , Hexane , Cyclohexane ; -78 °C; 15 min, -78 °C
1.2 -78 °C; 10 min, -78 °C
1.3 Reagents: tert-Butanol Solvents: Tetrahydrofuran ; 10 min, -78 °C; -78 °C → 0 °C
1.4 5 min, 0 °C
1.5 Reagents: Water
1.6 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 1 h, 0 °C
1.7 Reagents: Sodium bicarbonate Solvents: Water

Reference

Four-Component Strain-Release-Driven Synthesis of Functionalized Azetidines

Tyler, Jasper L.; et al, Angewandte Chemie, 2022, 61(52),